molecular formula Cd B10788702 Cadmium CAS No. 7440-43-9 (elemental)

Cadmium

Cat. No.: B10788702
CAS No.: 7440-43-9 (elemental)
M. Wt: 112.41 g/mol
InChI Key: BDOSMKKIYDKNTQ-UHFFFAOYSA-N
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Description

Cadmium is a chemical element with the symbol Cd and atomic number 48. It is a soft, silvery-white metal that is chemically similar to zinc and mercury. This compound is found in the Earth’s crust at a concentration of about 0.2 grams per ton. It was discovered in 1817 by Friedrich Stromeyer in a sample of zinc carbonate. This compound is primarily obtained as a by-product of zinc production and is used in various industrial applications, including electroplating, pigments, and batteries .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium can be synthesized through various methods, including chemical, physical, and biological approaches. One common method is the reduction of this compound oxide (CdO) with carbon at high temperatures. Another method involves the electrolysis of this compound salts, such as this compound chloride (CdCl₂), in an aqueous solution.

Industrial Production Methods: this compound is primarily produced as a by-product of zinc refining. The process begins with the roasting of zinc sulfide (ZnS) ores, which converts the sulfide to zinc oxide (ZnO) and releases sulfur dioxide (SO₂). The this compound present in the ore is volatilized and collected as this compound oxide (CdO) in the flue dust. The this compound oxide is then reduced with carbon to produce metallic this compound .

Types of Reactions:

    Oxidation: this compound can be oxidized to form this compound oxide (CdO) when heated in the presence of oxygen.

    Reduction: this compound oxide can be reduced to metallic this compound using carbon or hydrogen.

    Substitution: this compound can undergo substitution reactions with halogens to form this compound halides, such as this compound chloride (CdCl₂) and this compound bromide (CdBr₂).

Common Reagents and Conditions:

    Oxidation: Oxygen gas (O₂) at high temperatures.

    Reduction: Carbon © or hydrogen gas (H₂) at high temperatures.

    Substitution: Halogens (Cl₂, Br₂) in aqueous or organic solvents.

Major Products:

Scientific Research Applications

Cadmium has a wide range of applications in scientific research, including:

    Chemistry: this compound compounds are used as catalysts in various chemical reactions and as precursors for the synthesis of other this compound-containing compounds.

    Biology: this compound is used in the study of metalloproteins and metalloenzymes, as well as in the development of biosensors for detecting biological molecules.

    Medicine: this compound-based compounds are used in imaging techniques, such as fluorescence microscopy, and in the development of anticancer drugs.

    Industry: this compound is used in the production of nickel-cadmium batteries, pigments, coatings, and as a stabilizer in plastics .

Mechanism of Action

Cadmium exerts its effects through various biochemical and molecular mechanisms. It induces oxidative stress by generating reactive oxygen species (ROS) and depleting antioxidant defenses, such as glutathione. This compound also interferes with calcium signaling, disrupts cellular signaling pathways, and causes epigenetic modifications. These effects lead to cellular damage, apoptosis, and carcinogenesis. Key molecular targets include mitochondria, DNA, and signaling proteins such as Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) .

Comparison with Similar Compounds

  • Zinc (Zn)
  • Mercury (Hg)
  • Indium (In)

Cadmium’s unique combination of chemical properties and toxicity makes it a valuable yet hazardous element in various applications.

Properties

IUPAC Name

cadmium
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InChI

InChI=1S/Cd
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InChI Key

BDOSMKKIYDKNTQ-UHFFFAOYSA-N
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Canonical SMILES

[Cd]
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Molecular Formula

Cd
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DSSTOX Substance ID

DTXSID1023940
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Molecular Weight

112.41 g/mol
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Physical Description

Cadmium is a silver-white blue tinged lustrous metallic solid. (NTP, 1992), Other Solid; Pellets or Large Crystals, Metal: Silver-white, blue-tinged lustrous, odorless solid; [NIOSH], SOFT BLUE-WHITE METAL LUMPS OR GREY POWDER. MALLEABLE. TURNS BRITTLE ON EXPOSURE TO 80 °C. TARNISHES ON EXPOSURE TO MOIST AIR., Silver-white, blue-tinged lustrous, odorless solid., Metal: Silver-white, blue-tinged lustrous, odorless solid.
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Boiling Point

1409 °F at 760 mmHg (NTP, 1992), 1409 °F, 767 °C, 765 °C
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Solubility

Insoluble (NIOSH, 2023), Insoluble in water, Solubility in water: none, Insoluble
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Density

8.642 (NTP, 1992) - Denser than water; will sink, 8.69 g/cu cm at 25 °C, 8.6 g/cm³, 8.65 (metal)
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Vapor Pressure

1 mmHg at 741 °F (NTP, 1992), VP: 1 Pa at 257 °C (sublimes); 10 Pa at 310 °C (sublimes); 100 Pa at 381 °C; 1 kPa at 472 °C; 10 kPa at 594 °C; 100 kPa at 767 °C, VP: 2.8X10-4 Pa at 400 K; 18.3 Pa at 600 K, 0 mmHg (approx)
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Impurities

Typical impurities (%, max.) include: Zn, 0.02-0.1; Cu, 0.0001-0.015; Pb, 0.0001-0.025; Fe, 0.0001-0.001; Bi, 0.0005; Sn, 0.01; Ag, 0.01; Sb, 0.001; and As, 0.003., PURE FORM OF CADMIUM FOR ELECTRONIC USES CONTAINS 0.001% OR LESS OF IMPURITIES., Cadmium Metal Spec for ASTM Spec 3440-66T with 99.90% min Cd contains the following impurities: zinc, 0.035% min; copper, 0.015% max; lead, 0.025% max; tin, 0.01% max; silver, 0.01% max; antimony, 0.001% max; arsenic, 0.003% max; tellurium, 0.003% max
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Color/Form

Silvery-white metal, Soft, bluish-white metal, Silver-white, blue-tinged, lustrous metal; distorted hexagonal close-packed structure; easily cut with a knife; available in the form of bars, sheets or wire or a gray, granular powder, Hexagonal, ductile crystals or soft, silver-white, lustrous metal

CAS No.

7440-43-9, 72172-64-6, 81271-94-5, 7440-43-9 (elemental)
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Melting Point

609.6 °F (NTP, 1992), 610 °F, 32.0691 °C, 321 °C
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Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/2
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Record name CADMIUM, ELEMENTAL
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/282
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name CADMIUM
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0020
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
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Record name CADMIUM
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/532
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Record name Cadmium dust (as Cd)
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0087.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
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